Cas no 1397287-39-6 (2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1397287-39-6
• MF: C₇H₂BrClF₃N₃
• MW: 300.463089466095
• MDL: MFCD27918552
• CID: 4675164
• Update Time: 2025-11-02

2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine
• 2-bromo-8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine

• MDL： MFCD27918552
• Inchi： 1S/C7H2BrClF3N3/c8-6-13-5-4(9)1-3(7(10,11)12)2-15(5)14-6/h1-2H
• InChI Key： UHABXLHEHFJCCS-UHFFFAOYSA-N
• SMILES： BrC1N=C2C(=CC(C(F)(F)F)=CN2N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 252
• Topological Polar Surface Area: 30.2

Additional information on 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine

Comprehensive Overview of 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1397287-39-6)

2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1397287-39-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the [1,2,4]triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of bromo, chloro, and trifluoromethyl substituents enhances its reactivity and potential applications in drug discovery and material science.

The molecular structure of 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine features a fused triazole and pyridine ring system, which is pivotal for its unique chemical properties. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and ligands in medicinal chemistry. The trifluoromethyl group, in particular, is a hotspot in modern drug design due to its ability to improve metabolic stability and bioavailability.

In recent years, the demand for trifluoromethylated compounds like 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine has surged, driven by their applications in the development of antiviral and anticancer agents. The compound's unique halogenated structure also makes it a candidate for catalysis and material science applications, where its electronic properties can be leveraged for advanced functional materials.

From a synthetic perspective, 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine is often synthesized via multi-step reactions involving halogenation and cyclization strategies. Its CAS No. 1397287-39-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. The compound's stability under various conditions makes it suitable for further derivatization, a key factor in its growing popularity.

The agrochemical industry has also shown interest in 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine, particularly in the development of novel pesticides and herbicides. Its structural motifs align with the industry's shift toward more environmentally friendly and target-specific solutions. Researchers are exploring its potential as a scaffold for designing next-generation crop protection agents with reduced ecological impact.

In the context of green chemistry, the synthesis and application of 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine are being optimized to minimize waste and energy consumption. This aligns with global trends toward sustainable chemical practices, making it a relevant topic for academic and industrial discussions. The compound's versatility underscores its importance in modern synthetic chemistry.

For researchers and procurement specialists, understanding the physicochemical properties of 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine is essential. Key parameters such as solubility, melting point, and stability under various pH conditions are critical for its handling and application. These details are often sought after in databases and scientific literature, highlighting the need for accurate and accessible information.

In summary, 2-Bromo-8-chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1397287-39-6) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and broad applicability make it a subject of ongoing investigation, with potential breakthroughs in drug discovery and sustainable chemistry on the horizon.